![molecular formula C14H18N2O4S B4583686 N-allyl-4-(4-morpholinylcarbonyl)benzenesulfonamide](/img/structure/B4583686.png)
N-allyl-4-(4-morpholinylcarbonyl)benzenesulfonamide
Overview
Description
Synthesis Analysis
The synthesis of N-allyl-4-(4-morpholinylcarbonyl)benzenesulfonamide and related compounds often involves cyclocondensation reactions, starting with key intermediates like β-diketones or isothiocyanates, followed by reactions with suitable amine derivatives. For instance, the design and synthesis of similar benzenesulfonamide derivatives have been reported, which are prepared through cyclocondensation reactions and further functionalized to enhance their biological activity (Kumar et al., 2020).
Molecular Structure Analysis
Molecular structure analysis of such compounds is typically carried out using spectroscopic methods, including Fourier-transform infrared spectroscopy (FTIR), nuclear magnetic resonance (NMR) spectroscopy, and high-resolution mass spectrometry (HRMS). These techniques confirm the chemical structure and help in understanding the molecular interactions involved in their biological activity (Kumar et al., 2020).
Chemical Reactions and Properties
The chemical reactivity of this compound derivatives towards various reagents can lead to the formation of novel compounds with potential pharmacological activities. The introduction of substituents at strategic positions can significantly affect their reactivity and interaction with biological targets, as demonstrated in the synthesis and evaluation of benzenesulfonamides as inhibitors and anticancer agents (Röver et al., 1997; Gul et al., 2016).
Physical Properties Analysis
The physical properties of these compounds, including solubility, melting point, and crystal structure, are crucial for their application in drug design. Advanced techniques like X-ray crystallography provide detailed insights into their crystal structures and intermolecular interactions, which are essential for understanding their aggregation behavior and solubility characteristics (Mohamed-Ezzat et al., 2023).
Chemical Properties Analysis
The chemical properties, such as acidity, basicity, and reactivity towards nucleophiles or electrophiles, are determined by the functional groups present in the this compound structure. These properties are pivotal in dictating their mechanism of action, stability, and interaction with biological targets. The presence of the sulfonamide group, in particular, plays a crucial role in their biological activity, serving as a hinge for interactions with enzymes or receptors (Buemi et al., 2019).
Scientific Research Applications
Medicinal Chemistry Applications
Compounds structurally related to N-allyl-4-(4-morpholinylcarbonyl)benzenesulfonamide have shown potential in treating idiopathic pulmonary fibrosis and cough through the inhibition of phosphatidylinositol 3-kinase (PI3K) pathways (Norman, 2014). Furthermore, ureido-substituted benzenesulfonamides have demonstrated antimetastatic activity in breast cancer models, highlighting their potential in developing novel antimetastatic drugs (Pacchiano et al., 2011).
Organic Synthesis and Catalysis
Sulfonamide-substituted compounds, including those with morpholine groups, have been utilized as catalysts and reagents in organic synthesis. For instance, sulfonamide-substituted iron phthalocyanine has been explored for its role in the oxidation of olefins, displaying remarkable stability and catalytic efficiency (Işci et al., 2014). Additionally, benzenesulfinyl morpholine has been applied as a promoter in one-pot oligosaccharide synthesis, demonstrating its utility in complex carbohydrate assembly (Wang et al., 2006).
Enzyme Inhibition for Therapeutic Applications
Several studies have focused on the inhibitory effects of sulfonamide derivatives on carbonic anhydrases, enzymes involved in various physiological processes. For example, benzenesulfonamides incorporating 1,3,5-triazine motifs have shown antioxidant properties and inhibitory activity against enzymes relevant to Alzheimer's, Parkinson's, and pigmentation disorders (Lolak et al., 2020). Moreover, novel ureido benzenesulfonamides incorporating 1,3,5-triazine moieties have been identified as potent inhibitors of carbonic anhydrase IX, a target for anticancer therapy (Lolak & Akocak et al., 2019).
properties
IUPAC Name |
4-(morpholine-4-carbonyl)-N-prop-2-enylbenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4S/c1-2-7-15-21(18,19)13-5-3-12(4-6-13)14(17)16-8-10-20-11-9-16/h2-6,15H,1,7-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SACWLOPGLLWKTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNS(=O)(=O)C1=CC=C(C=C1)C(=O)N2CCOCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.